Cas no 154108-17-5 (Benzaldehyde, 3-(4-methylphenoxy)-, oxime)

Benzaldehyde, 3-(4-methylphenoxy)-, oxime structure
154108-17-5 structure
Product Name:Benzaldehyde, 3-(4-methylphenoxy)-, oxime
CAS No:154108-17-5
MF:C14H13NO2
MW:227.258523702621
CID:1328100
PubChem ID:86174809
Update Time:2025-04-20

Benzaldehyde, 3-(4-methylphenoxy)-, oxime Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3-(4-methylphenoxy)-, oxime
    • 154108-17-5
    • DTXSID401288504
    • 3-(4-Methylphenoxy)benzaldehyde oxime
    • Inchi: 1S/C14H13NO2/c1-11-5-7-13(8-6-11)17-14-4-2-3-12(9-14)10-15-16/h2-10,16H,1H3
    • InChI Key: KWEBKOCKWNRNRQ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=NO)C=1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 227.09469
  • Monoisotopic Mass: 227.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.5
  • Topological Polar Surface Area: 41.8Ų

Experimental Properties

  • PSA: 41.82
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